Cas no 1630906-42-1 (tert-butyl N-{6-azaspiro[3.4]octan-2-yl}carbamate hydrochloride)

• Product Name: tert-butyl N-{6-azaspiro[3.4]octan-2-yl}carbamate hydrochloride
• CAS No: 1630906-42-1
• MF: C₁₂H₂₃ClN₂O₂
• MW: 262.776222467422
• MDL: MFCD27987993
• CID: 3041585
• PubChem ID: 91825986
• Update Time: 2025-10-31

tert-butyl N-{6-azaspiro[3.4]octan-2-yl}carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-azaspiro[3.4]octan-2-ylcarbamate hydrochloride
• tert-Butyl 6-azaspiro[3.4]octan-2-ylcarbamate HCl
• TERT-BUTYL N-CIS-6-AZASPIRO[3.4]OCTAN-2-YL CARBAMATE HCL
• TERT-BUTYL N-TRANS-6-AZASPIRO[3.4]OCTAN-2-YL CARBAMATE HCL
• {tert}-butyl {N}-(6-azaspiro[3.4]octan-2-yl)carbamate; hydrochloride
• TERT-BUTYL N-{6-AZASPIRO[3.4]OCTAN-2-YL}CARBAMATE HYDROCHLORIDE
• SB20012
• AK172129
• 2-(Boc-amino)-6-azaspiro[3.4]octane HCl
• tert-Butyl (6-azaspiro[3.4
• AKOS025290053
• cis-N-Boc-6-azaspiro[3.4]octan-2-amine Hydrochloride
• MFCD27987993
• CS-0185127
• MFCD31697845
• tert-butyl N-trans-6-azaspiro[3.4]octan-2-yl carbamate hydrochloride
• SY322558
• SY309979
• t-Butyl N-cis-6-azaspiro[3.4]octan-2-yl carbamate hydrochloride
• tert-Butyl (6-azaspiro[3.4]octan-2-yl)carbamate hydrochloride
• tert-Butyltrans-6-azaspiro[3.4]octan-2-ylcarbamatehydrochloride
• AS-78039
• tert-Butyl trans-6-azaspiro[3.4]octan-2-ylcarbamate hydrochloride
• tert-butyl N-[(2r,4s)-6-azaspiro[3.4]octan-2-yl]carbamate hydrochloride
• 2227197-76-2
• MFCD31697844
• Carbamic acid, N-6-azaspiro[3.4]oct-2-yl-, 1,1-dimethylethyl ester, hydrochloride (1:1)
• CS-0047895
• N-Boc-6-azaspiro[3.4]octan-2-amine Hydrochloride
• tert-butyl N-[(2s,4r)-6-azaspiro[3.4]octan-2-yl]carbamate hydrochloride
• AS-78040
• DB-160007
• 1630906-42-1
• tert-butyl N-(6-azaspiro[3.4]octan-2-yl)carbamate;hydrochloride
• SY099816
• P18554
• P18555
• tert-butyl N-cis-6-azaspiro[3.4]octan-2-yl carbamate hydrochloride
• AS-34377
• cis-tert-Butyl (6-azaspiro[3.4]octan-2-yl)carbamate hydrochloride
• 2227197-83-1
• tert-butyl N-{6-azaspiro[3.4]octan-2-yl}carbamate hydrochloride

• MDL： MFCD27987993
• Inchi： 1S/C12H22N2O2.ClH/c1-11(2,3)16-10(15)14-9-6-12(7-9)4-5-13-8-12;/h9,13H,4-8H2,1-3H3,(H,14,15);1H
• InChI Key： KCDDNRUYCRZASL-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(NC1CC2(CNCC2)C1)=O

Computed Properties

• Exact Mass: 262.1448057g/mol
• Monoisotopic Mass: 262.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on tert-butyl N-{6-azaspiro[3.4]octan-2-yl}carbamate hydrochloride

Research Brief on tert-butyl N-{6-azaspiro[3.4]octan-2-yl}carbamate hydrochloride (CAS: 1630906-42-1)

In recent years, the compound tert-butyl N-{6-azaspiro[3.4]octan-2-yl}carbamate hydrochloride (CAS: 1630906-42-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique spirocyclic structure, has shown promising potential in drug discovery, particularly as a building block for novel therapeutics targeting central nervous system (CNS) disorders and other complex diseases. The following brief provides an overview of the latest research developments related to this compound, focusing on its synthesis, applications, and biological relevance.

The synthesis of tert-butyl N-{6-azaspiro[3.4]octan-2-yl}carbamate hydrochloride has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and flow chemistry to achieve efficient production. The compound's spirocyclic core is of particular interest due to its conformational rigidity, which enhances binding affinity and selectivity toward biological targets. Recent publications highlight its role as a key intermediate in the synthesis of protease inhibitors and GPCR modulators, underscoring its versatility in medicinal chemistry.

One of the most notable applications of tert-butyl N-{6-azaspiro[3.4]octan-2-yl}carbamate hydrochloride is in the development of CNS-targeting drugs. Preclinical studies have demonstrated its efficacy as a precursor for molecules that modulate neurotransmitter systems, including dopamine and serotonin receptors. These findings suggest potential therapeutic avenues for neurodegenerative diseases such as Parkinson's and Alzheimer's, as well as psychiatric disorders like depression and schizophrenia. Additionally, the compound's pharmacokinetic properties, including its blood-brain barrier permeability, have been investigated to optimize drug delivery strategies.

Recent advancements in structural biology have further elucidated the molecular interactions of tert-butyl N-{6-azaspiro[3.4]octan-2-yl}carbamate hydrochloride with its biological targets. X-ray crystallography and molecular docking studies have revealed precise binding modes, enabling the rational design of derivatives with enhanced activity and reduced off-target effects. Collaborative efforts between academic and industrial researchers have accelerated the translation of these insights into clinical candidates, with several compounds currently undergoing Phase I and II trials.

In conclusion, tert-butyl N-{6-azaspiro[3.4]octan-2-yl}carbamate hydrochloride represents a pivotal scaffold in modern drug discovery. Its synthetic accessibility, combined with its broad biological applicability, positions it as a valuable tool for addressing unmet medical needs. Future research is expected to explore its potential in emerging therapeutic areas, such as immuno-oncology and infectious diseases, further expanding its impact on the pharmaceutical landscape.